Cas no 1459773-20-6 ((1R)-1-(5-bromopyrimidin-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(5-bromopyrimidin-2-yl)ethan-1-ol
• CAS No: 1459773-20-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 5856008
• PubChem ID: 89807006
• Update Time: 2024-01-13

(1R)-1-(5-bromopyrimidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinemethanol, 5-bromo-α-methyl-, (αR)-
• (1R)-1-(5-bromopyrimidin-2-yl)ethan-1-ol
• 1459773-20-6
• EN300-1894130
• SCHEMBL15260062
• (R)-1-(5-bromopyrimidin-2-yl)ethanol

• Inchi： 1S/C6H7BrN2O/c1-4(10)6-8-2-5(7)3-9-6/h2-4,10H,1H3/t4-/m1/s1
• InChI Key： XTAKQONFXDJSHA-SCSAIBSYSA-N
• SMILES： C1([C@@H](C)O)=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.648±0.06 g/cm3(Predicted)
• Boiling Point: 256.7±20.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines